Cas no 263769-22-8 ((3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester)

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester is a chiral piperidine derivative with a defined stereochemistry, making it a valuable intermediate in pharmaceutical synthesis. Its structural features, including the 4-chlorophenyl and methyl ester groups, contribute to its utility in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s rigid piperidine scaffold and stereospecific configuration enhance its potential for selective binding in receptor-targeted applications. Its well-characterized synthesis and stability under standard conditions ensure reproducibility in research and industrial processes. This compound is primarily used in the exploration of central nervous system (CNS) agents and other therapeutic candidates requiring precise stereochemical control.

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester structure

263769-22-8 structure

Product name:(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester

CAS No:263769-22-8

MF:C₁₄H₁₈ClNO₂

MW:267.751223087311

CID:67340

PubChem ID:10333222

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester Chemical and Physical Properties

Names and Identifiers

- (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylic acid methyl ester
- methyl (3R,4S)-4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate
- Nocaine
- MFCD09835335
- DTXSID80180975
- PDSP2_001277
- BDBM50099288
- (3R,4S)-4-(4-Chloro-phenyl)-1-methylpiperidine-3-carboxylic acid(OMe)
- (+)-Methyl 4beta-(4-chlorophenyl)-1-methylpiperidine-3alpha-carboxylate
- (3R,4S)-4-(4-Chloro-phenyl)-1-methyl-piperidine-3-carboxylic acid methyl ester
- CHEMBL296019
- SCHEMBL1086468
- 3-Piperidinecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, methyl ester, (3R,4S)-
- 4-(4-Chloro-phenyl)-1-methyl-piperidine-3-carboxylic acid methyl ester
- 3alpha-Carbomethoxy-4beta-(4-chlorophenyl)-N-methylpiperidine
- (+)-CPCA
- Q4540627
- 263769-22-8
- TL8002108
- (3R,4S)-Methyl 4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate
- PDSP1_001293
- (3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester
- Inchi： InChI=1S/C14H18ClNO2/c1-16-8-7-12(13(9-16)14(17)18-2)10-3-5-11(15)6-4-10/h3-6,12-13H,7-9H2,1-2H3/t12-,13+/m1/s1
- InChI Key： GDFVYUDIAQQDTA-OLZOCXBDSA-N
- SMILES： COC([C@@H]1[C@@H](C2=CC=C(Cl)C=C2)CCN(C)C1)=O

Computed Properties

Exact Mass: 267.10300
Monoisotopic Mass: 267.1026065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.157
Boiling Point: 343.5°Cat760mmHg
Flash Point: 161.5°C
Refractive Index: 1.531
PSA: 29.54000
LogP: 2.48620

(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	R275575-2.5mg	(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester	263769-22-8		2.5mg	$ 200.00	2022-06-03
TRC	R275575-10mg	(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester	263769-22-8		10mg	$ 585.00	2022-06-03
Chemenu	CM181185-1g	methyl (3R,4S)-4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate	263769-22-8	97%	1g	$3920	2024-07-28
Chemenu	CM181185-5g	methyl (3R,4S)-4-(4-chlorophenyl)-1-methylpiperidine-3-carboxylate	263769-22-8	97%	5g	$9800	2024-07-28
TRC	R275575-5mg	(3R,4S)-4-(4-Chlorophenyl)-1-methylpiperidine-3-carboxylicacid methylester	263769-22-8		5mg	$ 370.00	2022-06-03